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Compound of Interest

Compound Name:
5-(4-Methoxyphenyl)pyrimidine-

2,4(1H,3H)-dione

CAS No.: 127236-04-8

Cat. No.: B159838

Get Quote

Executive Summary: The Privileged Uracil Scaffold
The pyrimidine-2,4-dione (uracil) nucleus is a "privileged scaffold" in medicinal chemistry.[1]

While historically renowned for antiviral (e.g., zidovudine) and antineoplastic (e.g., 5-

fluorouracil) utility, recent structural modifications have unlocked potent antibacterial and

antifungal profiles.[1]

This guide objectively compares the antimicrobial spectrum of three distinct classes of

pyrimidine-2,4-diones:

5-Halogenated Uracils (The classical antimetabolites)[1]

2-Thiouracil Derivatives (Bioisosteres with enhanced lipophilicity)[1]

N-Alkylated/Hybrid Uracils (Membrane-active agents)[1]

Mechanism of Action (MOA)[1]
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To understand the spectrum differences, one must understand the target. The primary

antimicrobial mechanism for this scaffold is the inhibition of Thymidylate Synthase (TS).[2]

TS catalyzes the methylation of deoxyuridine monophosphate (dUMP) to deoxythymidine

monophosphate (dTMP), a rate-limiting step in DNA synthesis.[1][3]

5-Substituted Uracils: Act as suicide substrates.[1] The enzyme accepts the inhibitor but

cannot complete the methylation due to the stability of the C5-substituent (e.g., Fluorine),

leading to "thymineless death."

RNA Incorporation: Certain derivatives (like 5-FU) are metabolized into triphosphates and

incorporated into RNA, disrupting protein synthesis.[1]

Diagram 1: Thymidylate Synthase Inhibition Pathway
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Caption: Mechanistic flow of pyrimidine-2,4-dione derivatives inhibiting bacterial DNA synthesis

via Thymidylate Synthase (TS) blockade.[1]

Comparative Spectrum Analysis
The following analysis synthesizes data from recent high-impact studies, comparing Minimum

Inhibitory Concentrations (MIC) across Gram-positive, Gram-negative, and fungal pathogens.

Data Summary Table
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Compound
Class

Representat
ive Agent

S. aureus
(Gram+)
MIC (µg/mL)

E. coli
(Gram-) MIC
(µg/mL)

C. albicans
(Fungal)
MIC (µg/mL)

Key
Spectrum
Insight

5-

Halogenated

5-Fluorouracil

(5-FU)
0.6 – 2.0 16 – 64

>128

(Inactive)

Highly potent

against

Staphylococc

us spp.; weak

against

Gram-

negatives

due to

efflux/permea

bility issues.

[1]

2-Thiouracils

2-Thio-6-

methyluracil

derivatives

4.0 – 8.0 8.0 – 16.0 0.25 – 4.0

Sulfur

substitution at

C2 drastically

improves

antifungal

activity and

broadens

Gram-

negative

coverage.[1]

N-Alkylated

Hybrids

Phosphonium

-linked 5-FU

(Comp 6c)

1.0 – 2.0 2.0 – 4.0 N/A

Cationic

charge

facilitates

outer

membrane

penetration in

Gram-

negatives,

overcoming

intrinsic

resistance.[1]
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C6-

Substituted

6-

(Piperazinyl)u

racil (Comp

6h)

12.5 – 25.0 25.0 – 50.0 >100

Bulky C6

substitutions

often reduce

potency

unless

coupled with

specific

lipophilic

pharmacopho

res.[1]

Detailed Analysis
1. The Gram-Positive Bias of 5-Halogenated Uracils Classical derivatives like 5-FU exhibit a

strong bias toward Gram-positive bacteria. Experimental data indicates S. aureus and S.

epidermidis are highly susceptible (MIC < 2 µg/mL).[1]

Why? Gram-positives lack the complex outer membrane of Gram-negatives, allowing

passive diffusion of these small, polar molecules.[1]

Limitation: Resistance emerges rapidly via mutations in the upp gene (uracil

phosphoribosyltransferase), preventing drug activation.[1]

2. The Antifungal Power of 2-Thiouracils Replacing the C2-carbonyl oxygen with sulfur (2-

thiouracil) changes the hydrogen bond donor/acceptor profile and increases lipophilicity.

Data Support: Hybrid derivatives involving 2-thiouracil fused with thiopyrans have shown

MIC values as low as 0.25 µg/mL against Candida albicans, outperforming standard

fluconazole in some in vitro assays.[1]

Mechanism:[4][5][6][7][8][9][10] The sulfur atom enhances interaction with fungal specific

enzymes and improves penetration through the fungal cell wall.

3. Overcoming Gram-Negative Resistance with Hybrids Gram-negative bacteria (e.g., P.

aeruginosa) are intrinsically resistant to simple uracils due to efflux pumps (AcrAB-TolC).[1]
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Solution: N1/N3-alkylation with phosphonium salts or hydrazone linkers creates "hybrid"

molecules.[1]

Performance: These positively charged hybrids destabilize the lipopolysaccharide (LPS)

layer, facilitating entry.[1] Data shows a reduction in E. coli MIC from ~64 µg/mL (parent 5-

FU) to 2–4 µg/mL (phosphonium hybrid).[1]

Structure-Activity Relationship (SAR) Guide
Use this logic tree when designing new derivatives:

Position N1: Alkylation here blocks glycosylation (preventing nucleoside formation) but can

improve lipophilicity.[1] Long alkyl chains (>C8) introduce membrane-disrupting surfactant

properties.[1]

Position C2:O → S substitution (Thio) increases lipophilicity and antifungal spectrum.[1]

Position C5: The "Warhead" position. Small electron-withdrawing groups (F, NO₂, CF₃) are

essential for TS inhibition.[1] Bulky groups here abolish antibacterial activity but may

enhance antiviral properties.[1]

Position C6: Tolerance for bulk. Ideal site for attaching secondary pharmacophores (e.g.,

piperazines, sulfonamides) to create dual-mechanism drugs.[1]

Experimental Protocol: Broth Microdilution
To generate reproducible MIC data for uracil derivatives, follow this CLSI-aligned protocol.

Uracils often have solubility issues; the DMSO step is critical.

Diagram 2: Screening Workflow
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Click to download full resolution via product page

Caption: Step-by-step workflow for determining MIC values of pyrimidine-2,4-dione derivatives.

Detailed Methodology
Stock Preparation: Dissolve the pyrimidine derivative in 100% DMSO to a concentration of

10 mg/mL. Note: Uracils with C5-halogens are stable, but thio-uracils effectively oxidize;

prepare fresh.[1]

Dilution: Dilute stock 1:100 into Mueller-Hinton Broth (MHB) to achieve a starting

concentration of 100 µg/mL (1% DMSO final). Perform 2-fold serial dilutions in a 96-well

plate.

Inoculum: Adjust bacterial culture to

CFU/mL (0.5 McFarland standard), then dilute 1:100. Add to wells for a final test density of

CFU/mL.

Controls:

Positive Control:[1] Ciprofloxacin or 5-Fluorouracil.[1]

Solvent Control: MHB + 1% DMSO (Must show no inhibition).[1]

Endpoint: The MIC is the lowest concentration showing no visible turbidity. For precise

readings, add 30 µL of 0.01% Resazurin; blue indicates inhibition (dead), pink indicates

growth (live).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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